Ethyl 2-(4-bromophenyl)-2-hydroxyacetate
Overview
Description
Ethyl 2-(4-bromophenyl)-2-hydroxyacetate (EBPA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a colorless liquid with a weak odor, and is soluble in a variety of organic solvents. EBPA is a versatile compound that can be used in a variety of biochemical and physiological experiments due to its wide range of effects and advantages.
Scientific Research Applications
Synthesis of Pyrazinoisoquinoline Derivatives
4-Bromophenethylamine, a compound related to Ethyl 2-(4-bromophenyl)-2-hydroxyacetate, has been used in the synthesis of pyrazinoisoquinoline derivatives . These derivatives have various applications in medicinal chemistry due to their biological activities.
Synthesis of N-2-(4-bromophenyl)ethyl Chloroacetamide
4-Bromophenethylamine has also been used in the synthesis of N-2-(4-bromophenyl)ethyl chloroacetamide . This compound could potentially be used in further chemical reactions to synthesize other complex molecules.
Synthesis of Alkyl Arylamino Sulfides
Another application of 4-Bromophenethylamine is in the synthesis of alkyl arylamino sulfides . These compounds have potential applications in the development of pharmaceuticals and agrochemicals.
Mechanism of Action
Mode of Action
Brominated compounds often interact with their targets through halogen bonding, where the bromine atom forms a weak bond with a lewis base in the target molecule .
Biochemical Pathways
The biochemical pathways affected by Ethyl 2-(4-bromophenyl)-2-hydroxyacetate are currently unknown . More research is needed to elucidate the compound’s effects on cellular pathways.
Result of Action
The molecular and cellular effects of Ethyl 2-(4-bromophenyl)-2-hydroxyacetate’s action are currently unknown
properties
IUPAC Name |
ethyl 2-(4-bromophenyl)-2-hydroxyacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-2-14-10(13)9(12)7-3-5-8(11)6-4-7/h3-6,9,12H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIWCBLMZYKXPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)Br)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-bromophenyl)-2-hydroxyacetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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